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Introduction
Cannabigerolic acid (CBGA) stands as a pivotal molecule in the intricate biosynthetic cascade

of cannabinoids within Cannabis sativa. Often referred to as the "mother of all cannabinoids,"

CBGA is the chemical precursor to the more widely known compounds such as

tetrahydrocannabinolic acid (THCA) and cannabidiolic acid (CBDA).[1][2] As research into the

therapeutic potential of minor cannabinoids intensifies, a thorough understanding of the

molecular structure and chemical properties of CBGA is paramount for its extraction,

purification, and formulation in novel drug development endeavors. This technical guide

provides a comprehensive overview of CBGA, detailing its molecular characteristics, chemical

properties, biosynthetic pathway, and known interactions with cellular signaling pathways.

Molecular Structure and Chemical Properties
CBGA is a diphenolic acid composed of an olivetolic acid core and a geranyl pyrophosphate

side chain.[3][4] Its chemical structure confers specific properties that are crucial for its

handling and analysis.

Table 1: Physicochemical Properties of Cannabigerolic Acid
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Property Value Source(s)

Chemical Formula C₂₂H₃₂O₄ [3][5][6]

Molecular Weight 360.49 g/mol [3][5][6]

IUPAC Name

3-[(2E)-3,7-dimethylocta-2,6-

dien-1-yl]-2,4-dihydroxy-6-

pentylbenzoic acid

[3]

CAS Number 25555-57-1 [3]

Appearance
White to slightly yellowish

crystalline powder
[7]

Melting Point 52 °C (decomposes) [8]

Boiling Point 535.7 ± 50.0 °C (Predicted) [7]

Solubility

Soluble in organic solvents

such as ethanol, methanol,

and acetonitrile. Limited

solubility in water.

[8][9]

Table 2: Spectroscopic Data of Cannabigerolic Acid
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Spectroscopic Technique Key Data Points Source(s)

¹H-NMR (CDCl₃)

Characteristic signals for

aromatic protons, vinyl

protons, and aliphatic chains.

[3][10][11][12][13]

¹³C-NMR (CDCl₃)

Resonances corresponding to

carboxylic acid, aromatic

carbons, and geranyl side

chain carbons.

[10][11][12][13]

Infrared (IR)

Absorption bands indicative of

hydroxyl (-OH), carboxylic acid

(C=O), and aromatic C-H

functional groups.

[10]

Mass Spectrometry (MS)
Molecular ion peak [M+H]⁺ at

m/z 361.2373.
[7]

Biosynthesis of Cannabigerolic Acid
The biosynthesis of CBGA occurs within the glandular trichomes of the Cannabis sativa plant.

[14] It is a multi-step enzymatic process that begins with precursors from the polyketide and

mevalonate pathways.

The initial step involves the alkylation of olivetolic acid with geranyl pyrophosphate, a reaction

catalyzed by the enzyme geranylpyrophosphate:olivetolate geranyltransferase.[10] This

enzymatic reaction is the primary route to the formation of CBGA, which then serves as the

substrate for other cannabinoid synthases, such as THCA synthase and CBDA synthase, to

produce the diverse array of cannabinoids found in the plant.[15][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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